Cas no 1261670-69-2 (5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride
• CAS No: 1261670-69-2
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4997229
• Update Time: 2025-05-19

5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-6-1-2-7(13(18)19)8(3-6)9-4-11(16)12(17)5-10(9)15/h1-5H
• InChI Key： NCNADJTUGBZLJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1C(=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride

5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl Chloride: A Comprehensive Overview

5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride, with the CAS number 1261670-69-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The molecule features four chlorine atoms strategically positioned at the 5, 2', 4', and 5' positions, along with a carbonyl chloride group at the 2-position. This combination of functional groups imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride involves a series of carefully controlled reactions, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and selective syntheses of this compound. Researchers have explored the use of transition metal catalysts to enhance reaction yields and minimize byproducts, which is particularly important given the complexity of the molecule's structure.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the development of high-performance polymers and coatings that exhibit exceptional thermal stability and chemical resistance. The presence of multiple chlorine atoms in the biphenyl ring contributes to these desirable properties by increasing the molecule's electron-withdrawing effects and enhancing its ability to form strong intermolecular bonds.

Recent studies have also highlighted the potential of 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride in drug discovery and biochemistry. Its unique electronic properties make it a promising candidate for use as a building block in the creation of bioactive molecules. Scientists have investigated its ability to act as a ligand in metalloenzyme mimics, where it can facilitate catalytic processes that are analogous to those found in nature. These findings underscore its versatility and potential for contributing to breakthroughs in medicinal chemistry.

In addition to its chemical applications, this compound has found utility in analytical chemistry as a reagent for determining specific functional groups in complex mixtures. Its reactivity with nucleophiles makes it an effective tool for identifying and quantifying certain types of organic compounds. Researchers have developed novel analytical methods that leverage its unique reactivity to achieve higher sensitivity and selectivity in chemical analysis.

The environmental impact of 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride has also been a topic of interest among scientists. While it is not classified as a hazardous substance under current regulations, its production and handling require adherence to standard safety protocols due to its chemical reactivity. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms, with results indicating that it undergoes rapid degradation under aerobic conditions.

In conclusion, 5,2',4',5'-Tetrachlorobiphenyl-2-carbonyl chloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and materials science continue to evolve, this compound is expected to play an even more prominent role in driving innovation across various fields.